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Compound of Interest

Compound Name: Zinc, bromo(cyanomethyl)-

Cat. No.: B15474725

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Material Safety Data Sheet (MSDS) for cyanomethylzinc bromide is
readily available. The following safety and handling precautions are based on the known
hazards of its constituent functional groups (cyano, organozinc, bromide), general knowledge
of organometallic reagents, and information from the MSDS of related compounds like
cyanogen bromide and zinc bromide. All personnel should be thoroughly trained in handling air-
and moisture-sensitive reagents before working with this compound.

Introduction

Cyanomethylzinc bromide (NCCH2ZnBr) is a functionalized organozinc reagent with significant
potential in organic synthesis, particularly in the formation of carbon-carbon bonds. Its utility in
introducing the cyanomethyl group makes it a valuable tool for the synthesis of nitriles, which
are precursors to a wide range of pharmaceuticals and agrochemicals. However, the inherent
reactivity of organozinc compounds, coupled with the toxicity of the cyanide moiety,
necessitates stringent safety protocols. This guide provides a comprehensive overview of the
safety and handling precautions for cyanomethylzinc bromide to ensure its safe and effective
use in a laboratory setting.

Hazard Identification and Classification
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The primary hazards associated with cyanomethylzinc bromide are inferred from its
components and the general reactivity of organozinc reagents.

e Organozinc Moiety: Organozinc compounds are known to be pyrophoric, meaning they can
spontaneously ignite in air. They are also highly reactive with protic solvents, such as water
and alcohols, releasing flammable and/or toxic gases.

e Cyano Group: The presence of the cyanide group imparts significant toxicity. Inhalation,
ingestion, or skin contact can be fatal. Contact with acids can liberate highly toxic hydrogen

cyanide gas.

o Bromide: While less of an immediate hazard than the other components, bromide
compounds can be irritating to the skin, eyes, and respiratory tract.

Inferred GHS Classification:
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Hazard Class

Category Hazard Statement

Pyrophoric Liquids/Solids

H250: Catches fire
1 spontaneously if exposed to

air.

Substances and mixtures

H260: In contact with water

releases flammable gases

which, in contact with water, 1 ) o
_ which may ignite
emit flammable gases
spontaneously.
Acute Toxicity, Oral 1 H300: Fatal if swallowed.
o H310: Fatal in contact with
Acute Toxicity, Dermal 1 _
skin.
Acute Toxicity, Inhalation 1 H330: Fatal if inhaled.
) ) o H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage.
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage.
H370: Causes damage to
Specific Target Organ Toxicity 1 organs (Central nervous
(Single Exposure) system, cardiovascular
system).
- o H372: Causes damage to
Specific Target Organ Toxicity
1 organs through prolonged or
(Repeated Exposure) )
repeated exposure (Thyroid).
Hazardous to the Aquatic ] o
) 1 H400: Very toxic to aquatic life.
Environment, Acute Hazard
Hazardous to the Aquatic ] o
) H410: Very toxic to aquatic life
Environment, Long-term 1

Hazard

with long lasting effects.

Physical and Chemical Properties
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Quantitative data for cyanomethylzinc bromide is not readily available. The following table

summarizes known data for related compounds to provide an estimate of its properties.

Diethylzinc
Property Cyanogen Bromide Zinc Bromide (example
organozinc)
Colorless to white ) ) ) o
Appearance ) ] White crystalline solid Colorless liquid
crystalline solid
Molecular Weight 105.92 g/mol 225.19 g/mol 123.5 g/mol
Melting Point 52 °C 394 °C -28 °C
Boiling Point 61.4 °C 697 °C 118 °C
Reacts violently with
- Soluble in water, Soluble in water, water; soluble in
Solubility

alcohol, ether

alcohol, ether

aprotic organic

solvents

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling cyanomethylzinc bromide.
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Caption: Personal Protective Equipment (PPE) workflow for handling cyanomethylzinc bromide.
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Storage and Handling

Due to its reactivity, cyanomethylzinc bromide must be handled under an inert atmosphere
(e.g., argon or nitrogen) using Schlenk line or glovebox techniques.

Storage:

o Store in a cool, dry, well-ventilated area away from sources of ignition.

o Keep container tightly sealed under an inert atmosphere.

» Store away from incompatible materials such as water, acids, and oxidizing agents.

Handling:

All manipulations should be performed in a certified chemical fume hood.

Use only non-sparking tools.

Ground and bond containers when transferring material to prevent static electricity.

Never work alone when handling this reagent.

Experimental Protocols
In-situ Preparation of Cyanomethylzinc Bromide
(Reformatsky-type Reaction)

This protocol describes the in-situ generation and reaction of cyanomethylzinc bromide with a
carbonyl compound.

o Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a
magnetic stir bar, a reflux condenser, a dropping funnel, and a nitrogen/argon inlet.

e Zinc Activation: Add activated zinc dust or Rieke® zinc to the flask under a positive pressure
of inert gas.

» Solvent Addition: Add anhydrous aprotic solvent (e.g., THF, diethyl ether) via cannula or
syringe.
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o Reagent Addition: Dissolve bromoacetonitrile in the anhydrous solvent and add it dropwise to
the zinc suspension via the dropping funnel. Gentle heating may be required to initiate the
reaction. The formation of the organozinc reagent is often indicated by a color change or the
disappearance of the zinc metal.

o Reaction with Electrophile: Once the formation of cyanomethylzinc bromide is complete, cool
the reaction mixture to the desired temperature (e.g., 0 °C or -78 °C). Add the electrophile
(e.g., an aldehyde or ketone) dissolved in the anhydrous solvent dropwise.

e Quenching and Workup: After the reaction is complete (monitored by TLC or other
appropriate methods), quench the reaction by slowly adding a saturated aqueous solution of
ammonium chloride or a mild acid at low temperature.

o Extraction and Purification: Extract the product with an organic solvent, wash the organic
layer with brine, dry over an anhydrous salt (e.g., MgSOa4 or Na2S0Oa), and concentrate in
vacuo. Purify the crude product by column chromatography or distillation.

| ] -

Click to download full resolution via product page

Caption: A typical experimental workflow for a Reformatsky-type reaction using
cyanomethylzinc bromide.

Spill and Emergency Procedures
Small Spills:

 If a small spill occurs in a fume hood, cover the spill with a dry, non-combustible absorbent
material such as sand or vermiculite.

e Scoop the mixture into a sealed container for proper disposal.
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» Do not use water or combustible materials to clean up the spill.

Large Spills:

o Evacuate the laboratory immediately and alert emergency personnel.

» Do not attempt to clean up a large spill without appropriate training and equipment.
Fire:

e Use a Class D fire extinguisher (for combustible metals) or dry chemical powder.

e DO NOT USE WATER, FOAM, OR CARBON DIOXIDE.

First Aid:

o Skin Contact: Immediately flush skin with copious amounts of water for at least 15 minutes
while removing contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes.
Seek immediate medical attention.

 Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Waste Disposal
¢ All waste containing cyanomethylzinc bromide must be treated as hazardous waste.

e Quench small amounts of unreacted reagent by slowly adding it to a stirred, cooled solution
of a proton source in an inert solvent (e.g., isopropanol in THF).

e The resulting solution should be neutralized and disposed of according to local, state, and
federal regulations.
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o Contaminated materials (e.g., gloves, absorbent) should be placed in a sealed container and
disposed of as hazardous waste.

Conclusion

Cyanomethylzinc bromide is a powerful synthetic tool, but its handling requires a thorough
understanding of its potential hazards and the implementation of rigorous safety protocols. By
adhering to the guidelines outlined in this document, researchers can minimize risks and safely
harness the synthetic potential of this valuable reagent. Always consult with your institution's
Environmental Health and Safety (EHS) department for specific guidance and protocols.

 To cite this document: BenchChem. [Navigating the Synthesis and Handling of
Cyanomethylzinc Bromide: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15474725#safety-and-handling-
precautions-for-cyanomethylzinc-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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